Cas no 1632118-70-7 (BAR 501 impurity)

• Product Name: BAR 501 impurity
• CAS No: 1632118-70-7
• MF: C₂₆H₄₆O₃
• MW: 406.641648769379
• MDL: MFCD30747751
• CID: 4551503
• PubChem ID: 101886306
• Update Time: 2024-02-28

BAR 501 impurity Chemical and Physical Properties

Names and Identifiers

• BAR 501 impurity
• (3R,5S,6S,7R,8S,9S,10S,13R,14S,17R)-6-ethyl-17-((R)-5-hydroxypentan-2-yl)-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
• BCP19640
• SB23237
• 6-Ethyl-17-(5-hydroxypentan-2-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H

• MDL： MFCD30747751
• Inchi： 1S/C26H46O3/c1-5-18-22-15-17(28)10-12-26(22,4)21-11-13-25(3)19(16(2)7-6-14-27)8-9-20(25)23(21)24(18)29/h16-24,27-29H,5-15H2,1-4H3
• InChI Key： DQBAHTQWQZRMFH-UHFFFAOYSA-N
• SMILES： OC1C(CC)C2CC(CCC2(C)C2CCC3(C)C(C(C)CCCO)CCC3C21)O

Computed Properties

• Exact Mass: 406.34469533 g/mol
• Monoisotopic Mass: 406.34469533 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 406.6
• XLogP3: 5.9
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives